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Compound of Interest

Compound Name: H2N-Peg14-OH

Cat. No.: B8098490

Get Quote

Product: H2N-PEG14-OH (Heterobifunctional Discrete PEG) Molecular Weight: ~633.7 Da

(Exact Mass varies by specific manufacturer definition of "PEG14" units, typically

) Physical State: Viscous liquid or waxy solid (depending on temperature/purity).

Technical Overview: The Solubility Paradox
As a Senior Application Scientist, I often see researchers struggle with H2N-PEG14-OH not

because the molecule is defective, but because its amphiphilic nature is misunderstood.

The Challenge: This molecule contains a hydrophilic polyether backbone (

) capped with two polar groups: a primary amine (

) and a hydroxyl (

).[1] While it dissolves instantly in water, organic synthesis (e.g., NHS-ester coupling,
tosylation) demands anhydrous organic solvents.

The Solution: You must exploit the dielectric constant of your solvent. The PEG backbone

requires polar organic solvents (DCM, DMF) to solvate the ether oxygens via dipole-dipole
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interactions. Non-polar solvents (Hexane, Ether) cannot penetrate the cohesive hydrogen-

bonding network of the PEG, causing it to "oil out" or precipitate.

Solvent Compatibility Matrix
Use this matrix to select the correct solvent for your specific process step.
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Solvent Solubility Rating Primary Use Case Technical Notes

Dichloromethane

(DCM)
Excellent Synthesis, Transfer

The "Gold Standard"

for PEG synthesis.

Low boiling point

allows easy removal.

[2]

DMF / DMSO Excellent Coupling Reactions

Use for difficult

couplings. Hard to

remove; requires

lyophilization or

extensive washing.

Chloroform (

)
Good Analysis (NMR)

Good alternative to

DCM, but often

contains ethanol

stabilizers that react

with electrophiles.

THF Moderate Reaction Medium

Warning: Often

requires warming (30-

40°C) to fully dissolve.

Can cause phase

separation if wet.

Toluene Conditional Azeotropic Drying

Insoluble at RT.

Soluble when hot

(>60°C). Critical for

removing water.

Diethyl Ether Insoluble Purification

Used to precipitate

PEG from DCM

solutions.

Hexane Insoluble Purification
Used to wash away

non-polar impurities.

Critical Workflows & Protocols
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Workflow A: Azeotropic Drying (The "Wet PEG"
Problem)
Issue: PEG chains are hygroscopic. Water molecules hydrogen-bond to the ether backbone,

quenching water-sensitive reagents (like NHS esters or Isocyanates) before they react with the

amine. The Fix: You cannot simply "rotovap" water off PEG; it binds too tightly. You must use a

toluene azeotrope.

Protocol:

Dissolve H2N-PEG14-OH in Anhydrous DCM (100 mg/mL) to ensure complete transfer to

your reaction flask.

Add Anhydrous Toluene (10x volume relative to PEG).

Evaporate the solvent on a rotary evaporator (bath temp 40-50°C).

Mechanism:[3] As toluene evaporates, it carries water with it (azeotrope bp ~85°C, but

pulls off lower under vacuum).

Repeat 3 times.

The final residue will be a dry, viscous oil ready for anhydrous reaction.

Workflow B: The "Oiling Out" Recovery
Issue: During purification or reaction in borderline solvents (like THF or EtOAc), the PEG

separates into a gummy droplet at the bottom of the flask. This halts reaction kinetics.

Protocol:

Stop stirring. Let the phases settle.

Add a Co-solvent: Add Methanol or DCM dropwise until the solution clears.

Note: If your reaction tolerates alcohol, Methanol is the strongest "clarifier" for PEGs. If

reacting with an ester, use DCM.
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Heat Gently: Warm the solution to 35-40°C. This increases the kinetic energy of the PEG

chains, breaking the intermolecular H-bonds causing the aggregation.

Visual Troubleshooting Guides
Diagram 1: Solubility Decision Logic
Use this flow to determine the correct solvent system based on your visual observation.
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Caption: Decision tree for managing PEG solubility. Note that Toluene requires heat to become

an effective solvent.

Diagram 2: Purification via Precipitation
The most reliable way to purify H2N-PEG14-OH from small organic impurities.

1. Dissolve PEG
in Min. Volume DCM

3. Dropwise Addition
with Vigorous Stirring

2. Prepare Excess
Diethyl Ether (Cold)

4. Result:
White Precipitate/Gum

Click to download full resolution via product page

Caption: Standard precipitation workflow. The polarity contrast between DCM and Ether forces

the PEG out of solution while impurities remain dissolved.

Advanced FAQ
Q: My H2N-PEG14-OH has turned into a solid white crust over time. Is it degraded? A: Not

necessarily. PEGs can crystallize slowly. However, if it was stored exposed to air, the amine

group (

) may have reacted with atmospheric

to form a carbamate salt.

Test: Dissolve a small amount in water and check pH. It should be basic. If neutral/acidic, the

amine is compromised.

Prevention:[4] Always store under Argon or Nitrogen at -20°C.

Q: I need to use THF for my reaction, but the PEG won't dissolve at Room Temp. A: This is

normal for discrete PEGs. THF is a "borderline" solvent.

Fix: Warm the THF to 40°C. Once dissolved, the PEG usually stays in solution even when

cooled back to room temperature (supersaturation). If it precipitates upon cooling, you must
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run your reaction at the elevated temperature.

Q: Can I use Ethanol to dissolve it? A: Yes, H2N-PEG14-OH is soluble in Ethanol. However,

never use alcohol solvents if you are reacting the amine with an electrophile (like NHS esters,

Epoxides, or Isocyanates). The hydroxyl group of the ethanol will compete with the PEG-amine,

destroying your reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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